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Abstract
This technical guide provides a comprehensive analysis of the physicochemical properties,

synthesis, and applications of 2-Bromo-5-chlorobenzoic acid ethyl ester. As a key

halogenated aromatic compound, this ester serves as a critical building block in organic

synthesis, particularly within the pharmaceutical and agrochemical industries. This document

consolidates essential data on its chemical identity, spectroscopic characteristics, and reactivity

profile. It is intended for researchers, scientists, and drug development professionals who

require a detailed understanding of this versatile intermediate for laboratory and industrial

applications. The guide includes field-proven insights into its handling, safety protocols, and

analytical characterization, ensuring both scientific accuracy and practical utility.

Introduction
2-Bromo-5-chlorobenzoic acid ethyl ester is a disubstituted benzene derivative featuring

bromine and chlorine atoms, alongside an ethyl ester functional group. This unique

combination of moieties imparts significant reactivity, making it a valuable precursor for the

synthesis of more complex molecules.[1] The presence of two distinct halogens allows for

selective functionalization through various cross-coupling reactions, while the ester group can
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be readily hydrolyzed to the corresponding carboxylic acid or transformed into other functional

groups.

The parent compound, 2-Bromo-5-chlorobenzoic acid, is a crucial intermediate in the synthesis

of modern therapeutics, including SGLT-2 inhibitors used in the treatment of diabetes.[2][3] The

ethyl ester derivative shares this pedigree, often being used in synthetic pathways where

protecting the carboxylic acid is necessary or where the ester's solubility and handling

properties are advantageous. This guide will delve into the core scientific principles that govern

its behavior and utility.

Chemical Identity and Structure
A precise understanding of a compound's identity is fundamental to its application. The

following section details the nomenclature and structural representation of 2-Bromo-5-
chlorobenzoic acid ethyl ester.

Synonyms:

Ethyl 2-bromo-5-chlorobenzoate[4]

Structural Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-Bromo-5-chlorobenzoic acid ethyl ester (EVT-1821451) | 690260-91-4
[evitachem.com]

2. data.epo.org [data.epo.org]

3. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material
for hypoglycemic drug synthesis - Google Patents [patents.google.com]

4. Page loading... [guidechem.com]

To cite this document: BenchChem. [Physicochemical properties of 2-Bromo-5-chlorobenzoic
acid ethyl ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532643#physicochemical-properties-of-2-bromo-5-
chlorobenzoic-acid-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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